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Abstract

This technical guide provides a comprehensive overview of Tris(methylamino)borane (CAS
Number: 7397-44-6), a chemical compound primarily utilized in the field of materials science as
a precursor for the synthesis of boron nitride (BN) materials. While the initial query
encompassed potential applications in drug development, the available scientific literature
predominantly focuses on its role in the fabrication of advanced ceramics. This document
consolidates the known chemical and physical properties, outlines the experimental protocol for
its conversion to boron nitride, and presents a visual representation of this process. Due to the
limited publicly available data on this specific compound, some sections will address the
existing information gaps.

Chemical Identification and Properties

Tris(methylamino)borane is an aminoborane compound with the chemical formula
B(NHCHB:)s. It is structurally distinct from its more commonly referenced analogue,
Tris(dimethylamino)borane.

Table 1: Chemical Identifiers for Tris(methylamino)borane
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Identifier Value

CAS Number 7397-44-6[1][2]

Chemical Name N-[bis(methylamino)boranyllmethanamine[2]
Molecular Formula CsH12BNs

Molecular Weight 100.95 g/mol

A comprehensive dataset of the physical and chemical properties of Tris(methylamino)borane
is not readily available in the public domain. For reference, the properties of the closely related
compound, Tris(dimethylamino)borane (CAS: 4375-83-1), are provided in the table below. It is
crucial to note that these values are not for Tris(methylamino)borane and should be used
with caution as estimations only.

Table 2: Physical and Chemical Properties of Tris(dimethylamino)borane (CAS: 4375-83-1) for
Reference

Property Value

Appearance Colorless liquid[3]
Melting Point -16 °C[3]

Boiling Point 147-148 °CJ3]

Density 0.817 g/mL at 25 °CJ3]
Flash Point -21 °C (closed cup)[3]

- Reacts with water and protic solvents. Soluble in
Solubility

aprotic organic solvents.[4]

Synthesis and Applications

The primary and most well-documented application of Tris(methylamino)borane is as a
precursor for the synthesis of boron nitride (BN) fibers and coatings.[5] This process involves
the thermal decomposition (pyrolysis) of the aminoborane or its polymeric derivatives.
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Synthesis of Boron Nitride from
Tris(methylamino)borane

The conversion of Tris(methylamino)borane to boron nitride is a multi-step process that
typically involves polymerization, curing, and high-temperature pyrolysis. The resulting boron
nitride can be amorphous or, with further annealing at higher temperatures, can form
turbostratic boron nitride (t-BN).[6]

Experimental Protocols
Pyrolysis of Polymeric Tris(methylamino)borane for
Boron Nitride Fiber Synthesis

This protocol is a generalized representation based on literature descriptions of the conversion
of a polymeric form of Tris(methylamino)borane into boron nitride fibers.[5][6]

Objective: To thermally convert a polymeric precursor derived from Tris(methylamino)borane
into boron nitride fibers.

Materials:

Polymeric Tris(methylamino)borane (green fiber)

Ammonia (NHs) gas

Synthetic air

High-temperature tube furnace
Procedure:

e Curing: The polymeric green fiber is cured in a hot synthetic air atmosphere at 300°C. This
step is crucial for cross-linking the polymer chains and improving the ceramic yield.[5]

e Pyrolysis in Ammonia: The cured fiber is then subjected to pyrolysis in a flowing ammonia
atmosphere. The temperature is ramped up through several stages, for example, with holds
at 400°C, 600°C, 800°C, and 1000°C.[5] The ammonia atmosphere aids in the removal of
carbon impurities.[6]
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» High-Temperature Annealing (Optional): To achieve a higher degree of crystallinity
(turbostratic BN), the material can be further annealed at temperatures up to 1600°C in a

nitrogen atmosphere.[6]

Characterization: The resulting fibers can be analyzed using techniques such as TGA, FTIR,
Raman spectroscopy, XRD, XPS, and elemental analysis to study the structural and
compositional evolution from the polymer to the ceramic material.[6]

Process Visualization

The following diagram illustrates the workflow for the synthesis of boron nitride fibers from a

Tris(methylamino)borane-derived polymer.
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Caption: Workflow for Boron Nitride Synthesis.
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Safety Information

A specific Safety Data Sheet (SDS) for Tris(methylamino)borane (CAS: 7397-44-6) is not
readily available in public databases. However, based on the data for the closely related and
more common Tris(dimethylamino)borane (CAS: 4375-83-1), the following hazards should be
anticipated. This information is for guidance only and a full risk assessment should be
conducted before handling.

Table 3: Hazard Information for Tris(dimethylamino)borane (CAS: 4375-83-1) for Reference

Hazard Class GHS Pictogram Hazard Statement
H225: Highly flammable liquid
Flammable Liquids & o “
and vapor.[3]
Skin Corrosion/Irritation | H315: Causes skin irritation.[3]
) o H319: Causes serious eye
Serious Eye Damage/Irritation |

irritation.[3]

o . H335: May cause respiratory
Specific Target Organ Toxicity | o
irritation.[3]

Handling Precautions (Recommended based on Tris(dimethylamino)borane):

Handle in a well-ventilated area or under a fume hood.

Keep away from heat, sparks, and open flames.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Avoid breathing vapors.

The compound is likely to be air and moisture sensitive.

Relevance to Drug Development
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Currently, there is no published research that suggests a direct application of
Tris(methylamino)borane in drug development or its involvement in any biological signaling
pathways. The focus of its research and application lies squarely in the domain of materials
science.

Conclusion

Tris(methylamino)borane is a valuable precursor in the field of materials science for the
production of boron nitride fibers and coatings. While there is a clear workflow for its conversion
to BN, there is a notable lack of comprehensive data on its fundamental physical and chemical
properties, as well as its synthesis. For researchers in materials science, this compound
presents opportunities for further characterization and process optimization. For professionals
in drug development, this compound does not currently appear to be a relevant area of
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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